Cas no 105515-21-7 (Benzonitrile,3-acetyl-5-fluoro-)

Benzonitrile,3-acetyl-5-fluoro- structure
105515-21-7 structure
Product Name:Benzonitrile,3-acetyl-5-fluoro-
CAS No:105515-21-7
MF:C9H6FNO
MW:163.148445606232
CID:126755
PubChem ID:13730360
Update Time:2025-04-18

Benzonitrile,3-acetyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3-acetyl-5-fluoro-
    • Benzonitrile, 3-acetyl-5-fluoro- (9CI)
    • 3-acetyl-5-fluorobenzonitrile
    • SCHEMBL1764880
    • 105515-21-7
    • 3-Acetyl-5-fluorobenzenecarbonitrile
    • 3'-Cyano-5'-fluoroacetophenone
    • NVTOIWPMCLKTFC-UHFFFAOYSA-N
    • AB76159
    • FT-0740368
    • Inchi: 1S/C9H6FNO/c1-6(12)8-2-7(5-11)3-9(10)4-8/h2-4H,1H3
    • InChI Key: NVTOIWPMCLKTFC-UHFFFAOYSA-N
    • SMILES: FC1C=C(C#N)C=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 163.04338
  • Monoisotopic Mass: 163.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86
  • LogP: 1.89998

Benzonitrile,3-acetyl-5-fluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1637539-1g
3-Acetyl-5-fluorobenzonitrile
105515-21-7 98%
1g
¥6770.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1637539-5g
3-Acetyl-5-fluorobenzonitrile
105515-21-7 98%
5g
¥29998.00 2024-08-09
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.